Cas no 5218-94-0 ([3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate)

• Product name: [3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
• CAS No: 5218-94-0
• MF: C₂₃H₂₆O₄
• MW: 366.45014
• CID: 1576090
• PubChem ID: 253935

[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate Chemical and Physical Properties

Names and Identifiers

• [3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
• 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate
• C15053
• AC1L5P5Q
• NCIOpen2_008508
• AC1Q62E7
• CTK4J5557
• NSC77476
• AR-1E7025
• NSC-77476
• 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate; C15053; AC1L5P5Q; NCIOpen2_008508; AC1Q62E7; CTK4J5557; NSC77476; AR-1E7025; NSC-77476;
• Q27148687
• CHEBI:79573
• 7-acetoxy-3-(4-methoxy-phenyl)-2,2-dimethyl-4-propyl-2H-chromene
• 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2H-1-benzopyran-7-yl acetate
• 2,2-Dimethyl-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-7-ol acetate
• 5218-94-0
• DTXSID50291709

• Inchi： InChI=1S/C23H26O4/c1-6-7-20-19-13-12-18(26-15(2)24)14-21(19)27-23(3,4)22(20)16-8-10-17(25-5)11-9-16/h8-14H,6-7H2,1-5H3
• InChI Key： NSETTWBXUXKUOF-UHFFFAOYSA-N
• SMILES： CCCC1=C(C(OC2=C1C=CC(=C2)OC(=O)C)(C)C)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 366.18318
• Monoisotopic Mass: 366.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 479.5°C at 760 mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.541
• PSA: 44.76
• LogP: 5.50240